Cas no 137776-72-8 (3,5-dibromo-5,6-dihydro-2h-pyran-2-one)

3,5-dibromo-5,6-dihydro-2h-pyran-2-one structure
137776-72-8 structure
Product Name:3,5-dibromo-5,6-dihydro-2h-pyran-2-one
CAS No:137776-72-8
MF:C5H4Br2O2
MW:255.892060279846
MDL:MFCD20486239
CID:1246207
PubChem ID:11010568
Update Time:2025-04-20

3,5-dibromo-5,6-dihydro-2h-pyran-2-one Chemical and Physical Properties

Names and Identifiers

    • 3,5-dibromo-5,6-dihydro-2h-pyran-2-one
    • 2H-Pyran-2-one, 3,5-dibroMo-5,6-dihydro-
    • 3,5-dibromo-5,6-dihydropyran-2-one
    • SCHEMBL14028185
    • 137776-72-8
    • AKOS037629825
    • 3,5-dibromo-2,3-dihydropyran-6-one
    • MFCD20486239
    • SY058541
    • DB-063210
    • AC4040
    • MDL: MFCD20486239
    • Inchi: 1S/C5H4Br2O2/c6-3-1-4(7)5(8)9-2-3/h1,3H,2H2
    • InChI Key: JDISJGGRGCJYPN-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C(=O)OC1)Br

Computed Properties

  • Exact Mass: 253.85800
  • Monoisotopic Mass: 253.85780g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 164
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.30000
  • LogP: 1.58550

3,5-dibromo-5,6-dihydro-2h-pyran-2-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
D915726-1g
3,5-Dibromo-5,6-dihydropyran-2-one
137776-72-8 95%
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$870 2025-02-24
eNovation Chemicals LLC
D915726-1g
3,5-Dibromo-5,6-dihydropyran-2-one
137776-72-8 95%
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eNovation Chemicals LLC
D915726-1g
3,5-Dibromo-5,6-dihydropyran-2-one
137776-72-8 95%
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$870 2025-02-27

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